Cas no 104146-17-0 (4-chloro-1,3-thiazole-5-carbaldehyde)

4-Chloro-1,3-thiazole-5-carbaldehyde is a versatile heterocyclic building block widely used in organic synthesis and pharmaceutical research. Its reactive aldehyde group and chloro-substituted thiazole core make it a valuable intermediate for constructing complex molecules, particularly in the development of agrochemicals, pharmaceuticals, and functional materials. The compound’s high purity and stability ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and condensation reactions. Its structural features enable precise modifications, facilitating the synthesis of biologically active compounds. Suitable for both academic and industrial applications, 4-chloro-1,3-thiazole-5-carbaldehyde offers a robust platform for innovative chemical transformations.
4-chloro-1,3-thiazole-5-carbaldehyde structure
104146-17-0 structure
Product Name:4-chloro-1,3-thiazole-5-carbaldehyde
CAS No:104146-17-0
MF:C4H2ClNOS
MW:147.582778453827
MDL:MFCD09837291
CID:126036
PubChem ID:14501317
Update Time:2025-06-09

4-chloro-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Chlorothiazole-5-carboxaldehyde
    • 4-Chloro-1,3-thiazole-5-carbaldehyde
    • 5-Thiazolecarboxaldehyde,4-chloro-
    • 4-Chlorothiazole-5-carbaldehyde
    • 4-chloro-5-thiazolecarboxaldehyde
    • 5-Thiazolecarboxaldehyde, 4-chloro- (9CI)
    • 5-Thiazolecarboxaldehyde, 4-chloro-
    • PubChem22340
    • 4-chloro-5-formylthiazole
    • 4-chloro-thiazole-5-carbaldehyde
    • GJTWEAFBOIYNLZ-UHFFFAOYSA-N
    • BCP27430
    • VT10136
    • RP09944
    • ST2411378
    • TR-0
    • AMY20345
    • J-515207
    • FT-0687569
    • MFCD09837291
    • SCHEMBL860306
    • DTXSID40561049
    • Z1198233922
    • CS-W005035
    • SY008081
    • A15081
    • EN300-120118
    • KF-0733
    • 104146-17-0
    • AKOS000320587
    • ALBB-026998
    • 4-chloro-1,3-thiazole-5-carbaldehyde
    • MDL： MFCD09837291
    • Inchi： 1S/C4H2ClNOS/c5-4-3(1-7)8-2-6-4/h1-2H
    • InChI Key： GJTWEAFBOIYNLZ-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=O)SC=N1

Computed Properties

  • Exact Mass: 146.95500
  • Monoisotopic Mass: 146.9545626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: 1.7

Experimental Properties

  • Boiling Point: 254.6°C at 760 mmHg
  • PSA: 58.20000
  • LogP: 1.60900

4-chloro-1,3-thiazole-5-carbaldehyde Security Information

4-chloro-1,3-thiazole-5-carbaldehyde Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-chloro-1,3-thiazole-5-carbaldehyde Pricemore >>

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